Cas no 501112-50-1 ((5Z)-3-2-(azepan-1-yl)-2-oxoethyl-5-(3,4-dimethoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione)

• Product Name: (5Z)-3-2-(azepan-1-yl)-2-oxoethyl-5-(3,4-dimethoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione
• CAS No: 501112-50-1
• MF: C₂₀H₂₄N₂O₅S
• MW: 404.479964256287
• CID: 6129799
• PubChem ID: 1541765
• Update Time: 2025-07-15

(5Z)-3-2-(azepan-1-yl)-2-oxoethyl-5-(3,4-dimethoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• (5Z)-3-2-(azepan-1-yl)-2-oxoethyl-5-(3,4-dimethoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione
• (Z)-3-(2-(azepan-1-yl)-2-oxoethyl)-5-(3,4-dimethoxybenzylidene)thiazolidine-2,4-dione
• 2,4-Thiazolidinedione, 5-[(3,4-dimethoxyphenyl)methylene]-3-[2-(hexahydro-1H-azepin-1-yl)-2-oxoethyl]-
• F1363-0096
• (5Z)-3-[2-(azepan-1-yl)-2-oxoethyl]-5-[(3,4-dimethoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• 501112-50-1
• AKOS001061992

• Inchi： 1S/C20H24N2O5S/c1-26-15-8-7-14(11-16(15)27-2)12-17-19(24)22(20(25)28-17)13-18(23)21-9-5-3-4-6-10-21/h7-8,11-12H,3-6,9-10,13H2,1-2H3
• InChI Key： KWGQYMNAGIRSQM-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=C(OC)C(OC)=C2)C(=O)N(CC(N2CCCCCC2)=O)C1=O

Computed Properties

• Exact Mass: 404.14059304g/mol
• Monoisotopic Mass: 404.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 599.7±60.0 °C(Predicted)
• pka: -1.04±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (5Z)-3-2-(azepan-1-yl)-2-oxoethyl-5-(3,4-dimethoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione

Comprehensive Analysis of (5Z)-3-2-(azepan-1-yl)-2-oxoethyl-5-(3,4-dimethoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione (CAS No. 501112-50-1)

The compound (5Z)-3-2-(azepan-1-yl)-2-oxoethyl-5-(3,4-dimethoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione, with CAS No. 501112-50-1, is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique thiazolidine-2,4-dione core, combined with azepane and dimethoxyphenyl moieties, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential role in modulating metabolic pathways, given the growing global focus on diabetes and obesity management.

In recent years, the search for novel small-molecule inhibitors and enzyme modulators has intensified, driven by the need for more effective treatments for chronic diseases. The thiazolidinedione (TZD) derivatives, including 501112-50-1, have been explored for their ability to interact with PPAR-γ (peroxisome proliferator-activated receptor gamma), a key regulator of glucose and lipid metabolism. This aligns with current trends in precision medicine and personalized therapeutics, where targeted molecular interventions are prioritized.

The 3,4-dimethoxyphenyl group in (5Z)-3-2-(azepan-1-yl)-2-oxoethyl-5-(3,4-dimethoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione contributes to its lipophilicity and potential blood-brain barrier permeability, sparking interest in neurodegenerative disease research. With the rising prevalence of conditions like Alzheimer's and Parkinson's, this compound's structural features may offer insights into novel neuroprotective strategies. Computational studies and in silico modeling have further highlighted its binding affinity for various neuronal targets.

From a synthetic chemistry perspective, the azepan-1-yl ring system introduces conformational flexibility, which can enhance drug-like properties such as solubility and bioavailability. This is particularly relevant given the pharmaceutical industry's emphasis on lead optimization and ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiling. The compound's Z-configuration at the exocyclic double bond also plays a critical role in its stereospecific interactions with biological targets.

Ongoing research into CAS No. 501112-50-1 is closely tied to advancements in high-throughput screening and fragment-based drug design. As the demand for multi-target therapeutics grows, this compound's diverse pharmacophoric elements position it as a valuable scaffold for polypharmacology approaches. Its potential applications extend beyond metabolic disorders to areas like anti-inflammatory and anticancer drug development, reflecting the interdisciplinary nature of modern medicinal chemistry.

In conclusion, (5Z)-3-2-(azepan-1-yl)-2-oxoethyl-5-(3,4-dimethoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione represents a fascinating case study in structure-activity relationship (SAR) exploration. Its combination of heterocyclic and aromatic features, along with its CAS No. 501112-50-1 identifier, makes it a compound of enduring interest in both academic and industrial research settings. Future studies will likely focus on its mechanistic elucidation and potential clinical translation, addressing some of the most pressing challenges in contemporary healthcare.